Cas no 36991-58-9 (6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 36991-58-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 3167255
• PubChem ID: 84819587
• Update Time: 2025-10-28

6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
• 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 36991-58-9
• 6-tert-butyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

• Inchi： 1S/C13H14N2O3/c1-13(2,3)7-4-5-9-8(6-7)11(16)10(12(17)18)15-14-9/h4-6H,1-3H3,(H,14,16)(H,17,18)
• InChI Key： KXKHZQMZXVVCDX-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NNC2C=CC(=CC=21)C(C)(C)C

Computed Properties

• Exact Mass: 246.10044231Da
• Monoisotopic Mass: 246.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

Introduction to 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS No. 36991-58-9)

6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS No. 36991-58-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cinnolines, which are heterocyclic compounds with a wide range of biological activities. The unique structural features of 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid make it a valuable candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anticancer drug development.

The chemical structure of 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid is characterized by a cinnoline core with a tert-butyl substituent at the 6-position and a carboxylic acid group at the 3-position. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The carboxylic acid group is a common functional group in many biologically active compounds, often involved in hydrogen bonding and interactions with biological targets.

Recent studies have highlighted the potential of 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid has also been investigated for its anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are key regulators of cell survival and death.

The pharmacokinetic profile of 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid has been studied in animal models to assess its bioavailability and distribution. Results indicate that the compound exhibits good oral bioavailability and is rapidly absorbed into the bloodstream. It is metabolized primarily in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces. These findings are crucial for optimizing dosing regimens and understanding potential drug-drug interactions.

To further explore the therapeutic potential of 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid, several clinical trials are currently underway. Early-phase trials have focused on evaluating the safety and tolerability of the compound in healthy volunteers and patients with specific conditions. Preliminary data suggest that 6-(tert-Butyl)-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In conclusion, 6-(tert-butyl)-4-oxy-l, 4-dihydrocinnolin-e carboxylic acid (CAS No. 36991-58-9) represents a promising lead compound for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in both academic and industrial settings. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound has the potential to contribute significantly to advancements in medicinal chemistry and pharmaceutical science.